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Compound of Interest

Compound Name: 1,2,3-Trimethylcyclopentane

Cat. No.: B043311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,2,3-trimethylcyclopentane, including its

chemical identifiers, physicochemical properties, stereoisomerism, and applications in

research. The information is structured to be a valuable resource for professionals in the fields

of chemistry and drug development.

Chemical Identifiers
1,2,3-Trimethylcyclopentane is a cyclic alkane with three methyl substituents. Due to the

presence of three stereocenters, it can exist as multiple stereoisomers. Different identifiers,

including CAS numbers, can refer to a specific isomer or a mixture.[1][2][3]
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Identifier Value Isomer Specificity

Molecular Formula C8H16 All isomers

IUPAC Name 1,2,3-trimethylcyclopentane General

CAS Number 2815-57-8 Mixture or unspecified

2613-69-6
(1α,2α,3α)- or cis,cis,cis-

isomer

15890-40-1
(1α,2α,3β)- or cis,cis,trans-

isomer

InChI
InChI=1S/C8H16/c1-6-4-5-

7(2)8(6)3/h6-8H,4-5H2,1-3H3
General (no stereochemistry)

InChIKey
VCWNHOPGKQCXIQ-

UHFFFAOYSA-N
General (no stereochemistry)

SMILES CC1CCC(C1C)C General (no stereochemistry)

PubChem CID 35368 General

6432144 (1α,2α,3β)-isomer

Physicochemical Properties
The physical and chemical properties of 1,2,3-trimethylcyclopentane can vary slightly

between its different stereoisomers. The following table summarizes key properties for the

general compound.[2][4]
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Property Value

Molecular Weight 112.21 g/mol

Density 0.754 g/cm³

Boiling Point ~116.3 °C at 760 mmHg[4]

Vapor Pressure 21.8 mmHg at 25°C[4]

Flash Point 9.2 °C[4]

Water Solubility Log10WS: -2.34 (calculated)[5]

Octanol/Water Partition Coefficient (LogP) 2.688 (calculated)[4][5]

Stereoisomerism of 1,2,3-Trimethylcyclopentane
1,2,3-Trimethylcyclopentane has three stereocenters, which gives rise to several

stereoisomers. The spatial arrangement of the three methyl groups relative to the cyclopentane

ring (cis/trans) defines each isomer.[2][6] The main stereoisomers include:

(1α,2α,3α)-1,2,3-Trimethylcyclopentane (all-cis): This is a meso compound due to a plane

of symmetry.[2]

(1α,2α,3β)-1,2,3-Trimethylcyclopentane (cis,cis,trans): This isomer is chiral and exists as a

pair of enantiomers.[2]

(1α,2β,3α)-1,2,3-Trimethylcyclopentane (cis,trans,cis): This is also a meso compound.[2]
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Caption: Stereoisomers of 1,2,3-Trimethylcyclopentane.

Synthesis and Experimental Protocols
A detailed, step-by-step experimental protocol for the synthesis of 1,2,3-
trimethylcyclopentane is not readily available in public literature. However, a general

approach involves the Friedel-Crafts alkylation of cyclopentane using methyl halides.[2] This

method can lead to a mixture of products, including other regioisomers like 1,2,4-

trimethylcyclopentane and ring-expanded products such as trimethylcyclohexanes.[2]

Achieving a specific stereoisomer requires more advanced, stereocontrolled synthetic routes.

General Experimental Workflow for Synthesis and
Analysis
The following diagram outlines a conceptual workflow for the synthesis and analysis of 1,2,3-
trimethylcyclopentane.
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Caption: Conceptual workflow for synthesis and analysis.

Applications and Relevance in Drug Development
1,2,3-Trimethylcyclopentane and its derivatives are of interest in several areas of chemical

research:

Organometallic Chemistry and Catalysis: It serves as a model compound in studies of

catalytic systems, particularly in the regioselective cyclization of propylene catalyzed by

zirconocene complexes.[2]

Chiral Ligand Synthesis: The chiral backbone of trimethylcyclopentane diamine has been

used in the development of N-heterocyclic carbene (NHC) ligands for transition metal

complexes used in asymmetric synthesis.[2]
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Component of Fuels: It has been identified as a component in gasoline exhaust and liquefied

petroleum gas (LPG) exhaust.[6]

For drug development professionals, the primary interest lies in the stereoisomers of its

derivatives. Notably, certain isomers of a related compound have been shown to interact with

metabotropic glutamate receptors (mGluRs), which are crucial in modulating synaptic

transmission and neuronal excitability.[7] This suggests that the trimethylcyclopentane scaffold

could be a valuable structural motif for designing novel therapeutic agents targeting the central

nervous system.

Safety Information
1,2,3-Trimethylcyclopentane is classified as an extremely flammable liquid and vapor.[1]

Standard precautions for handling volatile and flammable organic compounds should be strictly

followed. Prolonged exposure may carry health risks.[6] It is intended for research purposes

only and not for diagnostic or therapeutic use in humans or animals.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1,2,3-
Trimethylcyclopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043311#1-2-3-trimethylcyclopentane-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b043311#1-2-3-trimethylcyclopentane-cas-number-and-identifiers
https://www.benchchem.com/product/b043311#1-2-3-trimethylcyclopentane-cas-number-and-identifiers
https://www.benchchem.com/product/b043311#1-2-3-trimethylcyclopentane-cas-number-and-identifiers
https://www.benchchem.com/product/b043311#1-2-3-trimethylcyclopentane-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043311?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

